Cas no 1261571-26-9 (3-Bromo-2'-iodo-4'-methylpropiophenone)

• Product Name: 3-Bromo-2'-iodo-4'-methylpropiophenone
• CAS No: 1261571-26-9
• MF: C₁₀H₁₀BrIO
• MW: 352.994274616241
• CID: 4964530
• Update Time: 2025-05-20

3-Bromo-2'-iodo-4'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-iodo-4'-methylpropiophenone

• Inchi： 1S/C10H10BrIO/c1-7-2-3-8(9(12)6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： IOQSNQJBGJGZCQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1C(CCBr)=O

Computed Properties

• Exact Mass: 351.89598 g/mol
• Monoisotopic Mass: 351.89598 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 352.99
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2'-iodo-4'-methylpropiophenone

3-Bromo-2'-Iodo-4'-Methylpropiophenone (CAS No. 1261571-26-9): A Comprehensive Overview

3-Bromo-2'-Iodo-4'-Methylpropiophenone (CAS No. 1261571-26-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo, iodo, and methyl substituents, offers a wide range of applications due to its reactivity and structural diversity.

The molecular formula of 3-Bromo-2'-Iodo-4'-Methylpropiophenone is C₁₀H₉BrIO, with a molecular weight of approximately 308.08 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including electrophilic aromatic substitution and halogenation processes. Its synthesis often involves the use of bromine and iodine as halogenating agents, which are introduced to the aromatic ring and the propiophenone moiety, respectively.

In recent years, 3-Bromo-2'-Iodo-4'-Methylpropiophenone has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of various pharmaceutical compounds. The presence of bromo and iodo substituents provides multiple reaction sites for further functionalization, making it a valuable starting material for the development of novel drugs.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-2'-Iodo-4'-Methylpropiophenone in the synthesis of a new class of anticancer agents. The researchers demonstrated that this compound could be effectively converted into a series of derivatives with enhanced cytotoxic activity against various cancer cell lines. The bromo and iodo substituents were found to play a crucial role in modulating the biological activity and selectivity of these derivatives.

Beyond medicinal chemistry, 3-Bromo-2'-Iodo-4'-Methylpropiophenone has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials, such as organic semiconductors and photovoltaic materials. Recent research has shown that compounds with similar structural features can be used to improve the efficiency and stability of organic solar cells.

The physical properties of 3-Bromo-2'-Iodo-4'-Methylpropiophenone, such as its melting point, boiling point, and solubility, are essential for understanding its behavior in various chemical reactions and applications. The compound is generally insoluble in water but exhibits good solubility in organic solvents like dichloromethane, ethanol, and acetone. This solubility profile makes it suitable for use in a wide range of synthetic protocols.

Safety considerations are paramount when handling 3-Bromo-2'-Iodo-4'-Methylpropiophenone. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 3-Bromo-2'-Iodo-4'-Methylpropiophenone (CAS No. 1261571-26-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.